Cas no 1780678-36-5 (2-ethyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid)

• Product Name: 2-ethyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid
• CAS No: 1780678-36-5
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD30478016
• CID: 5152394
• PubChem ID: 84696636
• Update Time: 2025-05-19

2-ethyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 2-ethyl-5-methoxy-1-methyl-
• 2-ethyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid

• MDL： MFCD30478016
• Inchi： 1S/C13H15NO3/c1-4-10-12(13(15)16)9-7-8(17-3)5-6-11(9)14(10)2/h5-7H,4H2,1-3H3,(H,15,16)
• InChI Key： UWXHFMSWPLXHIO-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(OC)C=C2)C(C(O)=O)=C1CC

Additional information on 2-ethyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid

Introduction to 2-ethyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid (CAS No. 1780678-36-5) and Its Emerging Applications in Chemical Biology

2-ethyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid, identified by the chemical identifier CAS No. 1780678-36-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This indole derivative, characterized by its ethyl, methoxy, and methyl substituents, exhibits a unique molecular framework that makes it a promising candidate for various biochemical applications. The compound’s intricate structure not only contributes to its potential pharmacological properties but also opens avenues for innovative synthetic methodologies and drug discovery strategies.

The indole core of 2-ethyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid is a well-documented motif in medicinal chemistry, known for its role in modulating biological pathways and interactions. Indole derivatives are widely recognized for their involvement in processes ranging from neurotransmitter signaling to immune responses. The specific arrangement of functional groups in this compound, including the ethyl side chain at position 2, the methoxy group at position 5, and the methyl group at position 1, contributes to its distinct chemical behavior and biological activity. Such structural features are often exploited to fine-tune the pharmacokinetic and pharmacodynamic properties of drug candidates.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the therapeutic potential of 2-ethyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid more efficiently than ever before. Studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents. For instance, preliminary in vitro studies suggest that it may interfere with the activity of enzymes involved in inflammation and oxidative stress, which are key factors in conditions such as arthritis and neurodegenerative diseases.

The synthesis of 2-ethyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid presents an intriguing challenge due to its complex stereochemistry. Researchers have developed sophisticated synthetic routes that leverage transition metal catalysis and biocatalytic methods to achieve high yields and enantiopurity. These synthetic strategies not only enhance the accessibility of the compound for research purposes but also contribute to the broader field of organic synthesis by introducing novel methodologies for constructing indole derivatives.

In the realm of drug discovery, the versatility of 2-ethyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid as a scaffold has led to its incorporation into several lead optimization campaigns. By modifying its structural features, scientists aim to develop molecules with enhanced binding affinity, improved solubility, and reduced toxicity. The compound’s ability to interact with biological targets through multiple binding sites makes it particularly attractive for designing allosteric modulators—drugs that bind to sites distinct from the active site of a target protein, thereby modulating its function.

The growing interest in natural product-inspired drug design has also highlighted the significance of 2-ethyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid. Many bioactive compounds isolated from plants and microorganisms share structural similarities with synthetic indole derivatives. By studying these natural products, researchers can gain insights into how structural motifs influence biological activity, which can then be translated into rational drug design approaches. The synthesis of analogs based on 2-ethyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid may lead to the discovery of new therapeutic entities with unique mechanisms of action.

Another exciting aspect of this compound is its potential role in modulating neural pathways. Indole derivatives are known to interact with serotonin receptors, which play a crucial role in regulating mood, appetite, and sleep. Given these functions, 2-ethyl-5-methoxy-1-methyl-1H-indole-3-carboxylic acid could serve as a precursor for developing novel psychotropic drugs or adjunctive therapies for neurological disorders. Preclinical studies are currently underway to evaluate its efficacy in animal models of depression and anxiety.

The environmental impact of synthesizing and utilizing 2-Ethyl-Methoxy-Methyl Indole Carboxylic Acid (CAS No 1780678365) is also an important consideration. Researchers are exploring green chemistry principles to minimize waste and reduce energy consumption during production processes. For example, solvent-free reactions and catalytic methods have been employed to streamline synthetic routes while maintaining high yields. These efforts align with global initiatives aimed at promoting sustainable pharmaceutical manufacturing practices.

Future directions in the study of 2-Ethyl-Methoxy-Methyl Indole Carboxylic Acid (CAS No 1780678365) include exploring its role in epigenetic regulation. Epigenetic mechanisms—such as DNA methylation and histone modification—are increasingly recognized as critical factors in disease pathogenesis. Indole derivatives have shown promise as epigenetic modulators due to their ability to interfere with enzymes involved in these processes. By investigating how this compound affects epigenetic marks, researchers may uncover new therapeutic strategies for cancers and other chronic diseases driven by epigenetic dysregulation.

In conclusion,CAS No 1780678365, represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with significant therapeutic potential. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts across multiple disease areas including neurological disorders,inflammatory diseases,and cancers. As research continues,CAS No 1780678365and its derivatives are likely to play an increasingly important role in shaping future treatments.